Cas no 52500-61-5 (1-amino-1-phenylpropan-2-ol)
1-amino-1-phenylpropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenyl-2-hydroxypropylamine
- 1-Amino-1-phenyl-2-propanol
- 1-amino-1-phenylpropan-2-ol
- BETA-AMINO-ALPHA-METHYL-BENZENEETHANOL
- AG-I-03227
- CTK4J6017
- S01-0697
- SureCN2196928
- beta-Amino-alphamethylphenethyl Alcohol
- Benzeneethanol, beta-amino-alpha-methyl-
- AMY6541
- MFCD11213424
- beta-Amino-alpha-methylphenethyl Alcohol
- 52500-61-5
- OC06UMO4CQ
- AAEOXZIUGCXWTF-UHFFFAOYSA-N
- EN300-160478
- Benzeneethanol, .beta.-amino-.alpha.-methyl-
- FT-0760119
- (1RS,2SR)-1-Amino-1-phenyl-propan-2-ol
- N11175
- SB76159
- 1-phenyl-1-amino-2-propanol
- UNII-OC06UMO4CQ
- DTXSID80493471
- AKOS015916996
- beta-Amino-alpha-methylphenethyl alcohol [MI]
- SCHEMBL2196928
- beta-Amino-alpha-methylbenzeneethanol
- DB-071539
-
- MDL: MFCD11213424
- Inchi: 1S/C9H13NO/c1-7(11)9(10)8-5-3-2-4-6-8/h2-7,9,11H,10H2,1H3
- InChI Key: AAEOXZIUGCXWTF-UHFFFAOYSA-N
- SMILES: OC(C)C(C1C=CC=CC=1)N
Computed Properties
- Exact Mass: 151.09979
- Monoisotopic Mass: 151.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 1.071
- Melting Point: 76-80 ºC
- Boiling Point: 288 ºC
- Flash Point: 128 ºC
- Refractive Index: 1.557
- PSA: 46.25
- LogP: 1.76750
1-amino-1-phenylpropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB464671-100 mg |
1-Amino-1-phenylpropan-2-ol; . |
52500-61-5 | 100MG |
€512.60 | 2022-06-10 | ||
| abcr | AB464671-250 mg |
1-Amino-1-phenylpropan-2-ol; . |
52500-61-5 | 250mg |
€525.90 | 2023-06-15 | ||
| Alichem | A019108952-1g |
1-Amino-1-phenylpropan-2-ol |
52500-61-5 | 97% | 1g |
$666.40 | 2023-09-01 | |
| eNovation Chemicals LLC | Y0998842-5g |
Beta-Amino-Alpha-methyl-benzeneethanol |
52500-61-5 | 95% | 5g |
$2000 | 2024-08-02 | |
| Enamine | EN300-160478-0.05g |
1-amino-1-phenylpropan-2-ol |
52500-61-5 | 0.05g |
$695.0 | 2023-02-17 | ||
| Enamine | EN300-160478-0.1g |
1-amino-1-phenylpropan-2-ol |
52500-61-5 | 0.1g |
$729.0 | 2023-02-17 | ||
| Enamine | EN300-160478-0.25g |
1-amino-1-phenylpropan-2-ol |
52500-61-5 | 0.25g |
$762.0 | 2023-02-17 | ||
| Enamine | EN300-160478-0.5g |
1-amino-1-phenylpropan-2-ol |
52500-61-5 | 0.5g |
$795.0 | 2023-02-17 | ||
| Enamine | EN300-160478-1.0g |
1-amino-1-phenylpropan-2-ol |
52500-61-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-160478-2.5g |
1-amino-1-phenylpropan-2-ol |
52500-61-5 | 2.5g |
$1623.0 | 2023-02-17 |
1-amino-1-phenylpropan-2-ol Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 1-amino-1-phenylpropan-2-ol
Comprehensive Guide to 1-amino-1-phenylpropan-2-ol (CAS No. 52500-61-5): Properties, Applications, and Market Insights
1-amino-1-phenylpropan-2-ol (CAS No. 52500-61-5) is an organic compound with significant relevance in pharmaceutical and chemical research. This amino alcohol derivative features a phenyl group and a hydroxyl group, making it a versatile intermediate in synthetic chemistry. Its molecular formula is C9H13NO, and it is often studied for its potential in drug development and specialty chemical applications.
The compound is also known by alternative names such as 1-phenyl-2-aminopropanol and 2-amino-1-phenyl-1-propanol. Researchers and industry professionals frequently search for "1-amino-1-phenylpropan-2-ol synthesis" or "CAS 52500-61-5 applications" to explore its utility in various fields. The growing interest in chiral building blocks and pharmaceutical intermediates has further increased its prominence in scientific literature.
One of the key properties of 1-amino-1-phenylpropan-2-ol is its stereochemistry, which plays a crucial role in its reactivity and biological activity. The compound exists in enantiomeric forms, making it valuable for asymmetric synthesis. Recent studies have explored its potential in developing central nervous system (CNS) agents and adrenergic receptor modulators, aligning with current trends in neuroscience research.
In industrial applications, CAS 52500-61-5 is often utilized as a precursor in the synthesis of more complex molecules. Its structural features make it suitable for modifications, enabling the creation of derivatives with tailored properties. The demand for high-purity 1-amino-1-phenylpropan-2-ol has risen due to its role in producing fine chemicals and active pharmaceutical ingredients (APIs).
From a market perspective, the compound is gaining traction in regions with strong pharmaceutical and biotechnology sectors. Searches for "1-amino-1-phenylpropan-2-ol suppliers" and "buy CAS 52500-61-5" reflect its commercial importance. Regulatory compliance and quality control are critical factors for manufacturers, ensuring that the compound meets industry standards for research and production.
Environmental and safety considerations are also essential when handling 1-amino-1-phenylpropan-2-ol. Proper storage conditions, such as protection from moisture and light, are recommended to maintain its stability. Researchers often inquire about "1-phenyl-2-aminopropanol safety data" to ensure safe laboratory practices.
In summary, 1-amino-1-phenylpropan-2-ol (CAS No. 52500-61-5) is a multifaceted compound with broad applications in medicinal chemistry and industrial synthesis. Its unique structural attributes and reactivity make it a subject of ongoing research, particularly in drug discovery and material science. As the scientific community continues to explore its potential, this compound remains a valuable asset in advancing chemical innovation.
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